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Compound of Interest

Compound Name: 1,2-Bis(chlorodimethylsilyl)ethane

Cat. No.: B1585126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of 1,2-Bis(chlorodimethylsilyl)ethane (CAS No. 13528-93-3). Adherence to these

procedures is essential for ensuring laboratory safety and operational integrity.

Chemical Hazard Summary

1,2-Bis(chlorodimethylsilyl)ethane is a flammable solid that causes severe skin burns and

eye damage.[1][2][3] It is corrosive and reacts with water, releasing irritating fumes of hydrogen

chloride and organic acid vapors, particularly when exposed to moisture or open flame.[1] This

substance is incompatible with acids, strong oxidizing agents, strong bases, alcohols, and

amines.[1][3][4]

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment for handling 1,2-
Bis(chlorodimethylsilyl)ethane.
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Protection Type Specification Rationale

Hand Protection
Neoprene or nitrile rubber

gloves.[1]

To prevent skin contact and

severe burns.

Eye and Face Protection

Chemical goggles or a face

shield. Contact lenses should

not be worn.[1]

To protect against severe eye

damage.

Skin and Body Protection

Wear suitable protective

clothing.[1] An impervious lab

coat or apron is recommended.

To prevent skin contact and

burns from splashes or dust.

Respiratory Protection

A NIOSH-certified combination

organic vapor/acid gas (yellow

cartridge) respirator is

recommended where

inhalation exposure may occur.

[1]

To protect against irritation of

the respiratory tract from dust

or vapors.

Experimental Workflow and Handling Protocol
Proper handling of 1,2-Bis(chlorodimethylsilyl)ethane is critical to prevent exposure and

accidents. The following workflow outlines the necessary steps for safe handling, from

preparation to disposal.
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Figure 1. Workflow for handling 1,2-Bis(chlorodimethylsilyl)ethane.
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Detailed Experimental Protocols
Storage:

Store in a tightly closed container in a dry, well-ventilated place.[3]

Keep away from heat, sparks, and open flames.[3]

Store under an inert atmosphere and protect from moisture.[3]

The storage area should be designated for corrosive materials.[3] Recommended storage

temperature is 2-8°C.[2]

Handling:

Ventilation: Always handle 1,2-Bis(chlorodimethylsilyl)ethane inside a chemical fume hood

with good ventilation.[1][3]

Inert Atmosphere: Due to its reactivity with moisture, handle under an inert atmosphere (e.g.,

nitrogen or argon).[3]

Ignition Sources: Eliminate all ignition sources as it is a flammable solid.[1] Use explosion-

proof electrical equipment and non-sparking tools.[1]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[1]

Avoid Contact: Avoid all unnecessary exposure. Do not breathe dust and avoid contact with

skin and eyes.[1]

Hygiene: Wash hands thoroughly after handling.[2] Contaminated clothing should be washed

before reuse.[2]

Spill Management:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC313260250&productDescription=1+2-BIS+CHLORODIMETHYLSI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC313260250&productDescription=1+2-BIS+CHLORODIMETHYLSI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC313260250&productDescription=1+2-BIS+CHLORODIMETHYLSI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC313260250&productDescription=1+2-BIS+CHLORODIMETHYLSI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0016052.pdf
https://www.benchchem.com/product/b1585126?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/product_msds/SIB1042.0-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC313260250&productDescription=1+2-BIS+CHLORODIMETHYLSI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC313260250&productDescription=1+2-BIS+CHLORODIMETHYLSI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/SIB1042.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1042.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1042.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1042.0-msds.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0016052.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0016052.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contain: Contain the spill using dikes or absorbents to prevent it from entering sewers or

streams.[1]

Clean-up: Carefully sweep or shovel the spilled solid into an appropriate container for

disposal. Use only non-sparking tools.[1]

Decontaminate: Decontaminate surfaces with a suitable solvent (e.g., an alcohol), followed

by washing with soap and water.

Disposal Plan:

Dispose of contents and containers in accordance with local, state, and federal regulations.

[2]

Waste should be handled by a licensed waste disposal facility.[1]

Do not dispose of into the environment or down the drain.

Emergency Procedures
The following diagram outlines the immediate actions to be taken in case of an emergency.

Emergency Response

Exposure Event

Skin Contact:
Immediately remove contaminated clothing.

Rinse skin with water/shower for at least 15 minutes.

Eye Contact:
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.
Immediately call a doctor.

Inhalation:
Remove person to fresh air.

Keep comfortable for breathing.

Ingestion:
Rinse mouth.

Do NOT induce vomiting.
Call a doctor.

Fire:
Use water spray, foam, carbon dioxide, or dry chemical.

Do NOT use water directly on the substance.

Click to download full resolution via product page

Figure 2. Emergency response plan for 1,2-Bis(chlorodimethylsilyl)ethane exposure.
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First Aid Measures:

General: In case of an accident or if you feel unwell, seek immediate medical advice and

show the safety data sheet to the doctor.

Skin Contact: After rinsing, seek immediate medical attention.[1]

Eye Contact: Immediate medical attention is required.[3]

Inhalation: If breathing is difficult, provide artificial respiration. Call a physician or poison

control center immediately.[3]

Ingestion: Never give anything by mouth to an unconscious person. Get medical

advice/attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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